SuccinicAcid(IndustrialGradeFoodGrade)

• CAS No.: 110-56-6
• Molecular Formula: C4H6O4
• Molecular Weight: 118.08804

Description

It is a colorless, crystalline solid that is soluble in water and has a melting point of 185–187°C . Succinic acid occurs naturally in various plants and animal tissues and plays a significant role in intermediary metabolism . It is widely used in the food, pharmaceutical, and chemical industries due to its versatility and beneficial properties .

Preparation Methods

Succinic acid can be prepared through both synthetic chemical routes and biological processes:

Petroleum-Based Synthesis: Historically, succinic acid was primarily produced through chemical synthesis from petroleum-derived feedstocks.

Oxidation Method: Paraffin wax is deeply oxidized to form a mixture of various carboxylic acids, and succinic acid can be obtained after separation steps such as steam distillation and crystallization.

Hydrogenation Method: This involves the catalytic hydrogenation of maleic acid or its anhydride.

Acrylic Acid Oxo Synthesis: This method involves the reaction of acrylic acid with carbon monoxide and hydrogen in the presence of a catalyst.

Electrolytic Oxidation Method: This method involves the electrolytic oxidation of butane or butene.

Acetylene Method: This involves the reaction of acetylene with carbon monoxide and water in the presence of a catalyst.

Fermentation Method: Succinic acid can also be produced through microbial fermentation using renewable resources such as biomass.

Chemical Reactions Analysis

Succinic acid undergoes various chemical reactions, including:

Oxidation: Succinic acid can be oxidized to fumaric acid.

Esterification: It reacts with alcohols to form esters.

Dehydration: Succinic acid can undergo dehydration to form succinic anhydride.

Condensation: It can participate in condensation reactions with compounds containing amino groups to form amides and peptides.

Reactions with Bases:

Common reagents and conditions used in these reactions include catalysts such as palladium for hydrogenation, acids for esterification, and bases for salt formation. Major products formed from these reactions include fumaric acid, succinic anhydride, and various esters and salts .

Scientific Research Applications

Succinic acid has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of various chemicals, including biodegradable plastics, solvents, and surfactants.

Biology: Succinic acid plays a crucial role in the tricarboxylic acid (TCA) cycle, which is essential for cellular respiration and energy production.

Medicine: It is used in the formulation of certain drug compounds and as a dietary supplement.

Industry: Succinic acid is used in the production of food additives, detergents, cosmetics, pigments, toners, cement additives, and pharmaceutical intermediates.

Mechanism of Action

Succinic acid exerts its effects through its role in the TCA cycle. It serves as an electron donor in the production of fumaric acid and FADH2, which are essential for ATP production . Succinic acid also acts as a signaling molecule, modulating gene expression patterns and demonstrating hormone-like signaling . Additionally, it has been shown to stimulate neural system recovery and bolster the immune system .

Comparison with Similar Compounds

Succinic acid can be compared with other dicarboxylic acids such as:

Malonic Acid:

Fumaric Acid: An isomer of maleic acid, fumaric acid is formed by the oxidation of succinic acid and has different chemical properties.

Glutaric Acid: Another dicarboxylic acid with a longer carbon chain, glutaric acid has different physical and chemical properties compared to succinic acid.

Succinic acid is unique due to its role in the TCA cycle and its wide range of applications in various industries .